![molecular formula C19H31ClN2O2 B4415471 N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride](/img/structure/B4415471.png)
N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride
Overview
Description
N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride has been used in various scientific research applications, including as a ligand for the development of new drugs, as a probe for studying protein-protein interactions, and as a tool for investigating the role of specific proteins in cellular processes.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride is not fully understood. However, it is believed to act as a competitive inhibitor of certain proteins, thereby blocking their activity and leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride has been shown to have various biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain kinases, which are enzymes involved in various cellular processes. It has also been shown to modulate the activity of certain transcription factors, which are proteins that regulate gene expression.
Advantages and Limitations for Lab Experiments
One advantage of using N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride in lab experiments is its specificity for certain proteins, which allows for targeted investigation of their role in cellular processes. However, a limitation of using this compound is that its mechanism of action is not fully understood, which can make interpretation of experimental results challenging.
Future Directions
There are several future directions for research involving N-(tert-butyl)-2-{4-[(cyclohexylamino)methyl]phenoxy}acetamide hydrochloride. One direction is to further investigate its mechanism of action and identify additional proteins that it interacts with. Another direction is to develop new drugs based on this compound or its derivatives, which could have potential therapeutic applications. Finally, this compound could be used as a tool for investigating the role of specific proteins in various disease states.
properties
IUPAC Name |
N-tert-butyl-2-[4-[(cyclohexylamino)methyl]phenoxy]acetamide;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2.ClH/c1-19(2,3)21-18(22)14-23-17-11-9-15(10-12-17)13-20-16-7-5-4-6-8-16;/h9-12,16,20H,4-8,13-14H2,1-3H3,(H,21,22);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALPATYVXGYGUHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)COC1=CC=C(C=C1)CNC2CCCCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.